Cas no 661481-11-4 (Propanoic acid, 3-[4-(hydroxymethyl)phenoxy]-, phenylmethyl ester)

Propanoic acid, 3-[4-(hydroxymethyl)phenoxy]-, phenylmethyl ester structure
661481-11-4 structure
Product Name:Propanoic acid, 3-[4-(hydroxymethyl)phenoxy]-, phenylmethyl ester
CAS No:661481-11-4
MF:C17H18O4
MW:286.322425365448
CID:1703928
PubChem ID:68535974
Update Time:2025-04-21

Propanoic acid, 3-[4-(hydroxymethyl)phenoxy]-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 3-[4-(hydroxymethyl)phenoxy]-, phenylmethyl ester
    • Phenylmethyl 3-[4-(hydroxymethyl)phenoxy]propanoate
    • YQFMPDPEYUZIDW-UHFFFAOYSA-N
    • {4-[2-(Benzyloxycarbonyl)ethoxy]phenyl}methanol
    • 661481-11-4
    • SCHEMBL3167627
    • DB-387870
    • Inchi: 1S/C17H18O4/c18-12-14-6-8-16(9-7-14)20-11-10-17(19)21-13-15-4-2-1-3-5-15/h1-9,18H,10-13H2
    • InChI Key: YQFMPDPEYUZIDW-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(CO)=CC=1)CCC(=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 286.12054
  • Monoisotopic Mass: 286.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 8
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • PSA: 55.76
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